Cas no 1564707-15-8 (2-(4-Bromo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(4-Bromo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde
• CAS No: 1564707-15-8
• MF: C₈H₅BrN₄O
• MW: 253.055499792099
• CID: 5712387
• PubChem ID: 104217816
• Update Time: 2023-10-17

2-(4-Bromo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-BROMO-1H-PYRAZOL-1-YL)PYRIMIDINE-5-CARBALDEHYDE
• 1564707-15-8
• EN300-1292927
• 5-Pyrimidinecarboxaldehyde, 2-(4-bromo-1H-pyrazol-1-yl)-
• 2-(4-Bromo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde

• Inchi： 1S/C8H5BrN4O/c9-7-3-12-13(4-7)8-10-1-6(5-14)2-11-8/h1-5H
• InChI Key： SFKWMBIZNCNSCP-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1N=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 251.96467g/mol
• Monoisotopic Mass: 251.96467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Boiling Point: 477.3±43.0 °C(Predicted)
• pka: -3.45±0.42(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes